Cas no 19471-29-5 (2,3,5,6-tetrachloro-4-[methoxy(methyl)carbamoyl]benzoic acid)

• Product Name: 2,3,5,6-tetrachloro-4-[methoxy(methyl)carbamoyl]benzoic acid
• CAS No: 19471-29-5
• MF: C₁₀H₇Cl₄NO₄
• MW: 346.978879213333
• CID: 1387376
• PubChem ID: 3015062
• Update Time: 2025-04-20

2,3,5,6-tetrachloro-4-[methoxy(methyl)carbamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrachloro-4-[methoxy(methyl)carbamoyl]benzoic acid
• 19471-29-5
• DTXSID90173111
• 2,3,5,6-Tetrachloro-N-methoxy-N-methyl-terephthalamic acid
• Terephthalamic acid, 2,3,5,6-tetrachloro-N-methoxy-N-methyl-

• Inchi： 1S/C10H7Cl4NO4/c1-15(19-2)9(16)3-5(11)7(13)4(10(17)18)8(14)6(3)12/h1-2H3,(H,17,18)
• InChI Key： SCTIMAFCMKNFDX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C(=C(C=1C(N(C)OC)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 344.91311
• Monoisotopic Mass: 344.912918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84